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Compound of Interest

Compound Name: 2-Iodo-4-thiocyanatoaniline

Cat. No.: B15202425 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2-Iodo-4-thiocyanatoaniline. The following

procedures are based on the known hazards of structurally similar compounds and are

intended to ensure the safe handling and disposal of this chemical.

Hazard Summary
While a specific Safety Data Sheet (SDS) for 2-Iodo-4-thiocyanatoaniline is not readily

available, the hazards can be inferred from related compounds such as 2-Iodo-4-nitroaniline

and 2-Nitro-4-thiocyanatoaniline. These compounds are known to cause skin and eye irritation

and may cause respiratory irritation.[1][2] They are also harmful if swallowed or inhaled.[2]
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Hazard Classification Description Precautionary Statements

Acute Oral Toxicity Harmful if swallowed.[2]

P264: Wash skin thoroughly

after handling.[1] P270: Do not

eat, drink or smoke when using

this product.

P301+P310+P330: IF

SWALLOWED: Immediately

call a POISON

CENTER/doctor. Rinse mouth.

Skin Corrosion/Irritation Causes skin irritation.[1][2]

P280: Wear protective

gloves/protective clothing.[1][2]

P302+P352: IF ON SKIN:

Wash with plenty of water.[1]

P332+P317: If skin irritation

occurs: Get medical help.[1]

Serious Eye Damage/Irritation
Causes serious eye irritation.

[1][2]

P280: Wear eye

protection/face protection.[1][2]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Respiratory Irritation
May cause respiratory

irritation.[1][2]

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[1] P271: Use only outdoors

or in a well-ventilated area.[1]

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.[1]

Personal Protective Equipment (PPE)
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A comprehensive PPE plan is critical when handling 2-Iodo-4-thiocyanatoaniline. The

following table outlines the recommended PPE.

Body Part
Personal Protective
Equipment

Specifications

Eyes/Face

Safety glasses with side-

shields or goggles, and a face

shield.

Must conform to EN166 (EU)

or NIOSH (US) standards.[1][2]

A face shield provides

additional protection from

splashes.[3]

Skin
Chemical-resistant gloves

(e.g., nitrile rubber).

Gloves must be inspected prior

to use and removed using the

proper technique to avoid skin

contact.[2]

Chemical-resistant lab coat or

coveralls.

A complete suit protecting

against chemicals is

recommended. The type of

protective equipment must be

selected according to the

concentration and amount of

the dangerous substance at

the specific workplace.[2]

Respiratory

Use in a well-ventilated area. If

ventilation is inadequate or

exposure limits may be

exceeded, use a NIOSH-

approved respirator.

A full-face respirator may be

necessary if irritation or other

symptoms are experienced.[1]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[1][2]

Ensure that an eyewash station and safety shower are readily accessible.[4]
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Remove all sources of ignition.[1]

Have appropriate spill cleanup materials readily available.

2. Handling the Compound:

Avoid contact with skin, eyes, and clothing.[1][4]

Avoid the formation of dust and aerosols.[1][2]

Use non-sparking tools.[1]

Wash hands thoroughly after handling.[1][5]

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]

Keep refrigerated.[4][5]

Store away from incompatible materials such as strong oxidizing agents, acids, acid

anhydrides, and acid chlorides.[4]

Disposal Plan
1. Waste Collection:

Collect waste material in a suitable, labeled, and closed container.[1][4]

2. Disposal Method:

Dispose of contents/container to an approved waste disposal plant in accordance with local,

state, and federal regulations.[4][5]

Do not allow the chemical to enter drains or the environment.[1][4]

Emergency Procedures
In Case of Accidental Release:
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Evacuate: Evacuate personnel to a safe area.[2]

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if safe to do so.[1]

Cleanup:

Wear appropriate PPE.

Avoid creating dust.[1][4]

Sweep up the spilled material and shovel it into a suitable container for disposal.[2][4]

Use spark-proof tools.[1]

First Aid Measures:

General Advice: Move out of the dangerous area and show this safety information to the

doctor in attendance.[2]

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1][2]

In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water. Consult a physician.[1][2]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician. Remove contact lenses if present and easy to do so.[1][2]

If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Consult a physician.[2]

Workflow for Handling and Emergency Response
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Safe Handling and Emergency Workflow for 2-Iodo-4-thiocyanatoaniline

Safe Handling Protocol

Emergency Response

1. Preparation
- Work in fume hood

- Eyewash/shower accessible
- Spill kit ready

2. Handling
- Wear appropriate PPE
- Avoid dust formation

- Use non-sparking tools

3. Storage
- Tightly closed container

- Cool, dry, ventilated area
- Refrigerate

Accidental Spill

If spill occurs

Personal Exposure

If exposure occurs

4. Disposal
- Labeled, closed container

- Approved waste disposal plant
Evacuate Area Remove Contaminated Clothing

Contain Spill

Clean Up Spill
(with PPE)

Dispose of Waste

Administer First Aid
- Inhalation: Fresh air

- Skin: Wash with water
- Eyes: Rinse with water
- Ingestion: Rinse mouth

Seek Medical Attention

Click to download full resolution via product page
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Caption: Workflow for the safe handling of 2-Iodo-4-thiocyanatoaniline and emergency

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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